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Compound of Interest

Compound Name: N-isopropylpiperidin-4-amine
CAS No.: 534595-53-4
Cat. No.: B126376
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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(1-methylethyl)-4-piperidinamine, a secondary amine of the piperidine class, serves as a
crucial building block in synthetic organic chemistry. Its structural features make it a valuable
intermediate in the preparation of more complex molecules, particularly in the field of medicinal
chemistry. This technical guide provides a comprehensive overview of the known synonyms,
chemical properties, and primary application of N-(1-methylethyl)-4-piperidinamine, with a focus
on its role in the development of potential therapeutics for central nervous system disorders.

Chemical Identity and Synonyms

The compound N-(1-methylethyl)-4-piperidinamine is known by several synonyms in scientific
literature and chemical databases. A clear understanding of these alternative names is
essential for comprehensive literature searches and material procurement.
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4-
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Core Application in Drug Discovery

The primary documented application of N-(1-methylethyl)-4-piperidinamine is as a key
intermediate in the synthesis of 6-substituted benzoxazines.[1] These resulting compounds
have been identified as potent 5-HT5A receptor antagonists, which are under investigation for
their potential therapeutic utility in the treatment of various mental disorders.[1] The piperidine
moiety of N-(1-methylethyl)-4-piperidinamine is incorporated into the final structure of these
antagonists, highlighting its importance in establishing the necessary pharmacophore for
interaction with the 5-HT5A receptor.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 6-substituted benzoxazines
using N-(1-methylethyl)-4-piperidinamine are not extensively published in publicly accessible
literature, a general synthetic approach can be inferred from established organic chemistry
principles. The synthesis would likely involve the reaction of N-(1-methylethyl)-4-piperidinamine
with a suitable substituted 2-aminophenol derivative.

General Reaction Scheme:
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A plausible synthetic route would involve the condensation of N-(1-methylethyl)-4-
piperidinamine with a substituted 2-halophenol or a related electrophilic precursor, followed by
an intramolecular cyclization to form the benzoxazine ring. The specifics of the reaction
conditions, including solvent, temperature, and catalyst, would be dependent on the nature of
the substituents on the benzoxazine precursor.

Due to the proprietary nature of drug development, detailed protocols are often held as trade
secrets or are found within patent literature, which was not identified in the comprehensive
search.

Data Presentation

Quantitative data, such as IC50 or Ki values, for specific 6-substituted benzoxazines derived
from N-(1-methylethyl)-4-piperidinamine are not readily available in the public domain. Such
data is typically generated during preclinical drug development and may not be disclosed until
later stages of research or in specific publications that were not accessible through the
performed searches.

Signaling Pathways and Logical Relationships

The end-products synthesized from N-(1-methylethyl)-4-piperidinamine are of interest for their
antagonist activity at the 5-HT5A receptor. The 5-HT5A receptor is a G protein-coupled receptor
(GPCR), and its signaling pathways are complex and not fully elucidated. Antagonism of this
receptor by the synthesized benzoxazine derivatives would block the downstream signaling
cascade typically initiated by the binding of serotonin (5-HT).

Below is a logical workflow diagram illustrating the role of N-(1-methylethyl)-4-piperidinamine in
the synthesis of 5-HT5A antagonists.
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Synthesis of 6-Substituted Benzoxazines
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Caption: Synthetic workflow from N-(1-methylethyl)-4-piperidinamine to a potential therapeutic.

Conclusion

N-(1-methylethyl)-4-piperidinamine is a valuable chemical intermediate, primarily utilized in the
synthesis of 6-substituted benzoxazines with potential applications as 5-HT5A receptor
antagonists for the treatment of mental health disorders. While detailed experimental protocols
and quantitative pharmacological data for specific derivatives are not widely available in the
public domain, the foundational role of this compound in accessing this class of potential
therapeutics is evident. Further research and disclosure from entities involved in the
development of these compounds will be necessary to provide a more in-depth understanding
of their specific properties and therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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